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Introduction

This document provides detailed application notes and protocols for the image acquisition and
reconstruction of lodine-131 (I-131), a critical radioisotope for both diagnostic imaging and
therapeutic applications in nuclear medicine. It is important to distinguish between the
radiopharmaceutical Sodium lodide 1-131 and the non-radioactive iodinated contrast agent
Diatrizoate sodium. Diatrizoate sodium is used to enhance contrast in X-ray and computed
tomography (CT) imaging[1][2]. In contrast, Sodium lodide 1-131 is a radiopharmaceutical that
is administered to patients for functional imaging and therapy, primarily for thyroid conditions|[3]
[4]. The protocols detailed below are specific to the quantitative imaging of 1-131 using Single
Photon Emission Computed Tomography (SPECT), often in conjunction with CT (SPECT/CT).

lodine-131 decays via beta emission, which is responsible for its therapeutic effect, and also
emits gamma radiation, which allows for diagnostic imaging[5][6]. The primary gamma photon
energy used for imaging is 364 keV[7][8]. However, I-131 also emits higher energy photons,
which present challenges for imaging due to collimator septal penetration and scatter, leading
to image degradation[7][9]. Therefore, specialized acquisition and reconstruction protocols are
necessary for accurate and quantitative 1-131 imaging.
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These application notes are intended to provide a comprehensive guide for researchers and

professionals involved in preclinical and clinical imaging with 1-131, with a focus on achieving

high-quality, quantitative results for dosimetry and treatment response assessment.

Radiopharmaceutical Properties of lodine-131

Understanding the decay characteristics of 1-131 is fundamental to setting up appropriate

imaging parameters.

Property Value Reference
Half-life 8.02 days [6]

Primary Decay Mode Beta emission [6]

Primary Gamma Energy 364 keV (82% abundance) [7]

Other Significant Gamma 637 keV (7.2%), 723 keV 7]
Energies (1.8%)

Maximum Beta Energy 606 keV [10]

Critical Organ Thyroid [10]

Experimental Protocols
SPECTI/CT System Calibration and Quality Control for
Quantitative 1-131 Imaging

Accurate quantification of 1-131 activity requires a well-calibrated system.

Objective: To determine the conversion factor (cps/MBQ) that relates the reconstructed SPECT

counts to the absolute activity concentration.

Materials:

o SPECT/CT scanner with a high-energy collimator

e Cylindrical phantom (e.g., NEMA IEC body phantom)[11][12]
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e Sphere inserts of various known volumes[11]

e Calibrated I-131 solution

e Dose calibrator traceable to a national standard[11]

Protocol:

e Phantom Preparation:

o

Accurately measure the internal volume of the phantom and each sphere insert.

o Prepare a solution of I-131 with a known activity concentration. For sphere inserts, use an
activity concentration that is representative of expected tissue concentrations in the study.
For the phantom background, a lower, uniform activity concentration should be used.

o Fill the spheres and the phantom background with the prepared 1-131 solutions.

o Assay the total activity in the phantom and in each sphere using a calibrated dose
calibrator immediately before imaging.

e Image Acquisition:

o Place the phantom on the imaging bed.

o Perform a CT scan for attenuation correction.

o Acquire SPECT data using the parameters specified in the "Image Acquisition
Parameters" table below.

» Image Reconstruction:

o Reconstruct the SPECT data using the parameters outlined in the "Image Reconstruction
Parameters" table. Ensure that all relevant corrections (attenuation, scatter, resolution
recovery) are applied.

e Data Analysis:
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o Draw regions of interest (ROIs) over the reconstructed images of the spheres and the
background.

o Determine the mean counts per voxel within each ROI.

o Calculate the system sensitivity (calibration factor) in cps/MBq by dividing the total counts
by the known activity.

o Generate recovery coefficients for each sphere to correct for partial volume effects in
future studies.

Patient Preparation and Radiopharmaceutical
Administration

Patient Preparation:

Low-lodine Diet: Patients should follow a low-iodine diet for 1-2 weeks prior to 1-131
administration to enhance uptake in thyroid tissue[4][13].

Medication Review: Certain medications and iodinated contrast agents can interfere with |-
131 uptake and should be discontinued prior to administration. For example, anti-thyroid
medications should be stopped for at least 3-5 days[14].

TSH Stimulation: To maximize 1-131 uptake, elevated serum TSH levels (=30 pulU/mL) are
required. This can be achieved by thyroid hormone withdrawal or through the administration
of recombinant human TSH (rhTSH)[15].

Fasting: Patients should fast for at least 4 hours before and 1 hour after oral administration
of 1-131 to ensure proper absorption[3].

Pregnancy Test: A pregnancy test is required for all female patients of child-bearing age
within 24 hours prior to 1-131 administration[14].

Radiopharmaceutical Administration:

e Dosage: The administered activity of Sodium lodide I-131 varies depending on the

application:
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o Diagnostic Scans: 37-185 MBq (1-5 mCi)[15][16].
o Thyroid Remnant Ablation: 1.11-1.85 GBq (30-50 mCi)[17].

o Treatment of Known Disease: 3.7-7.4 GBq (100—-200 mCi) or higher, sometimes guided
by dosimetry[17][18].

e Route of Administration: Oral (capsule or liquid)[13][14].

Image Acquisition and Reconstruction Parameters

The following tables summarize recommended parameters for quantitative 1-131 SPECT/CT.

Table 1: Image Acquisition Parameters for I-131 SPECT
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Parameter

Recommended Value

Rationale/Reference

Gamma Camera

Dual-head SPECT/CT system

Allows for simultaneous
emission and transmission

imaging.

High-Energy (HE) or High-

Required for the 364 keV

Collimator Energy General Purpose photons of 1-131 to reduce
(HEGP) septal penetration.[7]
) 364 keV photopeak with a 15- To capture the primary gamma
Energy Window

20% window

emission of [-131.[7][15][19]

Scatter Windows

Two adjacent windows (e.g.,
6% width) for TEW correction

For Triple Energy Window
(TEW) scatter correction.[7][9]

Higher matrix for better spatial

Matrix Size 128 x 128 or 256 x 256 resolution. 128x128 is a
common compromise.[7][20]
o 60-128 views over 360° (or To ensure adequate angular
Projections

180° for dual-head)

sampling.[7]

Time per Projection

20-40 seconds

To achieve sufficient counts,
especially in low-uptake
regions.[7][20]

Acquisition Mode

Step-and-shoot or continuous

Both are viable options.[21]

Orbit

Non-circular (body contouring)

To minimize the distance
between the detector and the
patient, improving resolution.
[20]

Table 2: Image Reconstruction Parameters for I-131 SPECT
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Parameter

Recommended
Value/Method

Rationale/Reference

Reconstruction Algorithm

Iterative (e.g., OSEM)

Superior to Filtered Back-
Projection (FBP) for noise
reduction and quantitative

accuracy.[5][11]

Iterations X Subsets

OSEM with 4-10 iterations and
8-10 subsets

A balance between
convergence and noise
amplification. Should be
optimized for the specific
system.[5][11]

Attenuation Correction

CT-based

CT provides an accurate
attenuation map for correction,
which is crucial for

quantification.[21]

Scatter Correction

Triple Energy Window (TEW)

or Monte Carlo-based

TEW is a widely used method.
Monte Carlo modeling can be
more accurate but is
computationally intensive.[9]
[11][12]

Resolution Recovery
(Collimator-Detector

Response)

Monte Carlo-based or

Gaussian modeling

Important for high-energy
isotopes like I-131 to correct
for collimator effects (scatter
and penetration).[7][12]

Post-reconstruction Filter

3D Gaussian (e.g., 9 mm
FWHM)

To reduce noise in the final

reconstructed images.[5]

Voxel Size

Isotropic (e.g., 4.8 x 4.8 x 4.8

mm)

To facilitate multi-planar review

and analysis.[7]

Visualizations

Below are diagrams illustrating key workflows and concepts in quantitative 1-131 imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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